molecular formula Fe B077091 Iron Fe-55 CAS No. 14681-59-5

Iron Fe-55

Cat. No.: B077091
CAS No.: 14681-59-5
M. Wt: 54.938291 g/mol
InChI Key: XEEYBQQBJWHFJM-BJUDXGSMSA-N
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Preparation Methods

Iron-55 is most effectively produced by neutron irradiation of stable iron isotopes. The reactions involved are:

  • (^{54}\text{Fe} + n \rightarrow ^{55}\text{Fe})
  • (^{56}\text{Fe} + n \rightarrow ^{55}\text{Fe} + 2n)

These reactions occur when iron-54 and iron-56, the two most abundant isotopes of iron, are exposed to neutron radiation . Industrial production methods typically involve the irradiation of iron-containing components such as steel or reinforced concrete that are exposed to neutron radiation .

Chemical Reactions Analysis

Iron-55 undergoes various types of chemical reactions, including:

    Oxidation: Iron-55 can be oxidized to form iron oxides.

    Reduction: It can be reduced back to its metallic form.

    Substitution: Iron-55 can participate in substitution reactions where it replaces another element in a compound.

Common reagents and conditions used in these reactions include hydrochloric acid for reduction and oxygen or air for oxidation . The major products formed from these reactions are iron oxides and metallic iron .

Properties

IUPAC Name

iron-55
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Fe/i1-1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XEEYBQQBJWHFJM-BJUDXGSMSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[Fe]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

[55Fe]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

Fe
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80891771
Record name Iron 55
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80891771
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

54.938291 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

14681-59-5
Record name Iron Fe-55
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014681595
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Iron 55
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80891771
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name IRON FE-55
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V53IRR2O5Y
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

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